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Compound of Interest

Compound Name: Triethyl phosphonoacetate

Cat. No.: B013927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethyl phosphonoacetate (TEPA) is a versatile and widely utilized organophosphorus

reagent in modern organic synthesis. Its primary application lies in the Horner-Wadsworth-

Emmons (HWE) reaction, a critical methodology for the stereoselective formation of alkenes.

This guide provides a comprehensive overview of the core chemical and physical properties of

triethyl phosphonoacetate, detailed experimental protocols for its synthesis and application,

and visual representations of key reaction pathways.

Core Properties and Data
Triethyl phosphonoacetate is a stable, colorless to light yellow liquid under standard

conditions.[1][2] Its chemical structure features a phosphonate group attached to an ethyl

acetate moiety, rendering the alpha-proton acidic and readily removable by a base.[3][4] This

characteristic is fundamental to its reactivity in olefination reactions. A summary of its key

quantitative properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C8H17O5P [1][3][5]

Molecular Weight 224.19 g/mol [1][3][5][6][7]

CAS Number 867-13-0 [1][5][6][7]

Boiling Point 142-145 °C at 9 mmHg [3][4][6][7]

Density 1.13 g/mL at 25 °C [4][6][7]

Refractive Index (n20/D) 1.431 [4][6][7]

Melting Point -24 °C [7]

Flash Point 165 °C [7]

Water Solubility Slightly miscible [4][7]

Synthesis of Triethyl Phosphonoacetate
The most common and industrially significant method for synthesizing triethyl
phosphonoacetate is the Michaelis-Arbuzov reaction.[8][9] This reaction involves the

treatment of a trialkyl phosphite, typically triethyl phosphite, with an alkyl halide, in this case, an

ethyl haloacetate.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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